Cas no 2411290-46-3 (2-chloro-N-[3-(2-fluorophenyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-6-yl]acetamide)

• Product Name: 2-chloro-N-[3-(2-fluorophenyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-6-yl]acetamide
• CAS No: 2411290-46-3
• MF: C₁₄H₁₄ClFN₄O
• MW: 308.738564968109
• CID: 6479244
• PubChem ID: 165770901
• Update Time: 2025-10-30

2-chloro-N-[3-(2-fluorophenyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-6-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2411290-46-3
• EN300-26615021
• 2-chloro-N-[3-(2-fluorophenyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-6-yl]acetamide

• Inchi： 1S/C14H14ClFN4O/c15-7-13(21)17-9-5-6-12-18-19-14(20(12)8-9)10-3-1-2-4-11(10)16/h1-4,9H,5-8H2,(H,17,21)
• InChI Key： RNTOTCQPNGOCKU-UHFFFAOYSA-N
• SMILES： ClCC(NC1CN2C(C3C=CC=CC=3F)=NN=C2CC1)=O

Computed Properties

• Exact Mass: 308.0840169g/mol
• Monoisotopic Mass: 308.0840169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.8Ų

Additional information on 2-chloro-N-[3-(2-fluorophenyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-6-yl]acetamide

2-Chloro-N-[3-(2-Fluorophenyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-6-yl]acetamide: A Comprehensive Overview

The compound 2-chloro-N-[3-(2-fluorophenyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-6-yl]acetamide (CAS No. 2411290-46-3) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a triazolopyridine ring system and a fluoro-substituted phenyl group. The presence of these functional groups makes it a promising candidate for exploring novel chemical reactions and bioactive properties.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules. The synthesis of 2-chloro-N-[3-(2-fluorophenyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-6-yl]acetamide involves a multi-step process that combines nucleophilic aromatic substitution and amide bond formation. Researchers have demonstrated that the reaction conditions play a critical role in achieving high yields and maintaining the integrity of the triazolopyridine ring system. For instance, the use of polar aprotic solvents and catalytic amounts of bases has been shown to enhance the efficiency of the reaction.

The structural uniqueness of this compound lies in its triazolopyridine core. This heterocyclic system is known for its stability and ability to participate in various types of interactions with biological targets. The fluorophenyl group attached to the triazolopyridine ring further enhances the molecule's electronic properties and contributes to its potential as a ligand in metalloenzyme inhibition studies. Recent studies have highlighted the importance of fluorinated aromatic systems in modulating pharmacokinetic profiles and improving bioavailability.

In terms of pharmacological applications, 2-chloro-N-[3-(2-fluorophenyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-6-yl]acetamide has shown promising results in preliminary assays targeting kinase enzymes. The chloro substituent at position 2 of the acetamide group is believed to play a key role in stabilizing enzyme-inhibitor complexes through hydrogen bonding and hydrophobic interactions. Furthermore, computational docking studies have revealed that this compound exhibits favorable binding affinities towards several receptor sites associated with inflammatory diseases.

The development of such compounds also opens new avenues for exploring their roles in supramolecular chemistry. The ability to form self-assembled structures or act as building blocks for nanomaterials has been an emerging area of interest. For example, researchers have investigated the use of triazolopyridine derivatives as components in coordination polymers and metal-organic frameworks (MOFs). These applications leverage the molecule's ability to act as both a linker and a functional unit within these materials.

From an environmental standpoint, understanding the degradation pathways of 2-chloro-N-[3-(2-fluorophenyl)-5H